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Compound of Interest

Compound Name: 10-Hydroxydihydroperaksine

Cat. No.: B15591247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the current knowledge on 10-
Hydroxydihydroperaksine, a natural alkaloid with the CAS number 451478-47-0. This

document consolidates available data on its chemical and physical properties, natural sources,

and analytical data. However, it is important to note that publicly accessible scientific literature

is limited regarding the specific biological activities, mechanisms of action, and detailed

experimental protocols for this compound. While its origin from a medicinally significant plant

genus, Rauvolfia, suggests potential bioactivity, dedicated studies are required to elucidate its

pharmacological profile.

Chemical and Physical Properties
10-Hydroxydihydroperaksine is a monoterpenoid indole alkaloid.[1] Its fundamental

properties are summarized in the table below, compiled from various chemical supplier

databases.
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Property Value Reference

CAS Number 451478-47-0 [2][3][4][5][6]

Molecular Formula C₁₉H₂₄N₂O₃ [2][4][5]

Molecular Weight 328.41 g/mol [2][4][5]

Appearance Powder [2][3]

Purity
>98% (as reported by

suppliers)
[2]

IUPAC Name

(6S,8S,9R,10R,11aS)-9,11-

bis(hydroxymethyl)-8-methyl-

5,6,8,9,10,11,11a,12-

octahydro-6,10-

methanoindolo[3,2-

b]quinolizin-2-ol

[6]

Synonyms
10-Hydroxy-19(S),20(R)-

dihydroperaksine

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[5]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored below -20°C for

several months.

[2][7]

Natural Source and Isolation
10-Hydroxydihydroperaksine is a naturally occurring compound isolated from plants of the

Rauvolfia genus, which belongs to the Apocynaceae family.[1] Specifically, it has been

identified in:

Rauvolfia tetraphylla: This has been a primary source for the isolation and characterization of

10-Hydroxydihydroperaksine, alongside other known alkaloids.[1]
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Rauvolfia serpentina: The compound has also been reported to be isolated from hairy root

cultures of this species.

The general workflow for the isolation of alkaloids from Rauvolfia species is depicted in the

diagram below.

General Isolation Workflow for Rauvolfia Alkaloids

Plant Material (Rauvolfia tetraphylla)

Extraction with Solvent (e.g., Methanol)

Crude Alkaloid Extract

Column Chromatography (Silica Gel, Sephadex)

Fractionation

Purification (e.g., HPLC)

10-Hydroxydihydroperaksine and other alkaloids
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Click to download full resolution via product page

Caption: General workflow for the isolation of alkaloids.

Biological Activity and Experimental Data
A comprehensive search of scientific literature reveals a significant gap in the knowledge

regarding the specific biological activities of 10-Hydroxydihydroperaksine. While the genus

Rauvolfia is well-known for producing a wide range of bioactive alkaloids with applications in

treating hypertension and other conditions, specific data for this compound is not readily

available.

In a 2012 study by Gao et al. focusing on the isolation of new indole alkaloids from Rauvolfia

tetraphylla, the newly discovered compounds were evaluated for their cytotoxic activity against

five human cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, and SW-480). The study

reported that the new compounds were inactive, with IC₅₀ values greater than 40 μM. However,

it is not explicitly stated whether the known compound, 10-Hydroxydihydroperaksine, was

also subjected to this cytotoxic screening.

At present, there are no detailed experimental protocols, quantitative biological data, or

elucidated signaling pathways specifically for 10-Hydroxydihydroperaksine in the public

domain.

The logical relationship of 10-Hydroxydihydroperaksine to its source and the broader class of

compounds is illustrated below.
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Contextual Relationship of 10-Hydroxydihydroperaksine

Apocynaceae Family

Rauvolfia Genus

Rauvolfia tetraphylla Indole Alkaloids

10-Hydroxydihydroperaksine Known Bioactive Alkaloids (e.g., Reserpine, Ajmaline)

Potential (Unexplored) Biological Activities

Hypothesized Link
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Caption: Contextual relationship of 10-Hydroxydihydroperaksine.

Future Research Directions
Given the lack of biological data, 10-Hydroxydihydroperaksine represents an unexplored

chemical entity from a well-established medicinal plant genus. Future research efforts should

be directed towards:

Systematic screening for biological activities: This should include, but not be limited to,

cytotoxic, anti-inflammatory, neurological, and cardiovascular assays.
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Elucidation of the mechanism of action: Should any significant bioactivity be identified,

subsequent studies should focus on determining the molecular targets and signaling

pathways involved.

Comparative studies: It would be valuable to compare the activity of 10-
Hydroxydihydroperaksine with other structurally related alkaloids from Rauvolfia to

understand structure-activity relationships.

Conclusion
10-Hydroxydihydroperaksine is a structurally characterized indole alkaloid with a defined

chemical profile. However, its pharmacological properties remain largely unknown. This

technical guide serves as a summary of the existing information and a call to the scientific

community to investigate the potential therapeutic applications of this natural product. The

detailed experimental protocols and signaling pathway diagrams requested could not be

provided due to the absence of such data in the current body of scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15591247#10-hydroxydihydroperaksine-cas-number-
451478-47-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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